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molecular formula C13H17ClN2O2 B8530841 4-Chloro-2-(piperidine-4-carboxamido)anisole

4-Chloro-2-(piperidine-4-carboxamido)anisole

Cat. No. B8530841
M. Wt: 268.74 g/mol
InChI Key: DBUZNXJVCBJPTE-UHFFFAOYSA-N
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Patent
US04223034

Procedure details

4-Chloro-2-(4-pyridinecarboxamido)anisole hydrochloride (from E14) (10 g) was hydrogenated over Adams' catalyst (0.25 g) at 300 psi in ethanol (250 ml) at 70° for 6 hours. The residue obtained after filtration and evaporation was taken up in a mixture of ethyl acetate and aqueous sodium carbonate, the organic layer was dried (Na2CO3) filtered and evaporated to give 4-chloro-2-(piperidine-4-carboxamido)anisole as a cream-coloured powder (7.4 g). (A portion was recrystallised from ethyl acetate to give white prisms, m.p. 124°-126°.)
Name
4-Chloro-2-(4-pyridinecarboxamido)anisole hydrochloride
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0.25 g
Type
catalyst
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
Cl.[Cl:2][C:3]1[CH:8]=[CH:7][C:6]([O:9][CH3:10])=[C:5]([NH:11][C:12]([C:14]2[CH:19]=[CH:18][N:17]=[CH:16][CH:15]=2)=[O:13])[CH:4]=1>O=[Pt]=O.C(O)C>[Cl:2][C:3]1[CH:8]=[CH:7][C:6]([O:9][CH3:10])=[C:5]([NH:11][C:12]([CH:14]2[CH2:15][CH2:16][NH:17][CH2:18][CH2:19]2)=[O:13])[CH:4]=1 |f:0.1|

Inputs

Step One
Name
4-Chloro-2-(4-pyridinecarboxamido)anisole hydrochloride
Quantity
10 g
Type
reactant
Smiles
Cl.ClC1=CC(=C(C=C1)OC)NC(=O)C1=CC=NC=C1
Name
Quantity
0.25 g
Type
catalyst
Smiles
O=[Pt]=O
Name
Quantity
250 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The residue obtained
FILTRATION
Type
FILTRATION
Details
after filtration and evaporation
ADDITION
Type
ADDITION
Details
was taken up in a mixture of ethyl acetate and aqueous sodium carbonate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried (Na2CO3)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
Type
product
Smiles
ClC1=CC(=C(C=C1)OC)NC(=O)C1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 7.4 g
YIELD: CALCULATEDPERCENTYIELD 82.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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